Cas no 622372-74-1 (2-(azidomethyl)-1,4-difluorobenzene)

• Product Name: 2-(azidomethyl)-1,4-difluorobenzene
• CAS No: 622372-74-1
• MF: C₇H₅F₂N₃
• MW: 169.131507635117
• MDL: MFCD16073980
• CID: 1636548
• PubChem ID: 21282608
• Update Time: 2025-10-19

2-(azidomethyl)-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(azidomethyl)-1,4-difluoro-
• 2-(azidomethyl)-1,4-difluorobenzene
• F8884-6737
• 2,5-Difluorobenzyl azide
• EN300-273660
• 622372-74-1
• ALBB-029859
• SCHEMBL14270122
• AKOS010943020

• MDL： MFCD16073980
• Inchi： 1S/C7H5F2N3/c8-6-1-2-7(9)5(3-6)4-11-12-10/h1-3H,4H2
• InChI Key： VLRKJKIPXIYUFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CN=[N+]=[N-])F

Computed Properties

• Exact Mass: 169.04525
• Monoisotopic Mass: 169.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.4A^2
• XLogP3: 3

Experimental Properties

• PSA: 48.76

Additional information on 2-(azidomethyl)-1,4-difluorobenzene

Comprehensive Overview of 2-(Azidomethyl)-1,4-Difluorobenzene (CAS No. 622372-74-1): Properties, Applications, and Industry Insights

2-(Azidomethyl)-1,4-difluorobenzene (CAS No. 622372-74-1) is a specialized aromatic compound featuring both azide and fluorine functional groups. This unique structure makes it a valuable intermediate in organic synthesis, particularly in click chemistry and pharmaceutical research. With the growing demand for high-performance materials and bioactive molecules, this compound has garnered significant attention from researchers and industry professionals alike.

The compound’s azidomethyl group enables efficient participation in Huisgen cycloaddition reactions, a cornerstone of modern drug discovery and bioconjugation. Meanwhile, the difluorobenzene backbone contributes to its stability and lipophilicity, traits highly sought after in agrochemicals and material science. Recent studies highlight its potential in designing PET imaging probes and fluorescent labels, aligning with trends in precision medicine and diagnostic technologies.

From an industrial perspective, 622372-74-1 is often discussed in forums focusing on scalable synthetic routes and green chemistry. Environmental concerns have driven interest in solvent-free reactions and catalytic methods for its production. Additionally, its role in polymer modification and surface functionalization resonates with advancements in nanotechnology and coatings.

Safety and handling of 2-(azidomethyl)-1,4-difluorobenzene are frequently searched topics. While not classified as hazardous under standard conditions, proper storage (anhydrous environments) and handling (avoiding direct exposure) are emphasized. Regulatory compliance, particularly regarding REACH and GMP standards, is critical for commercial applications.

In summary, CAS No. 622372-74-1 exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility across life sciences, materials engineering, and industrial processes ensures its relevance in cutting-edge research and development.